Cas no 615556-99-5 (Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-(1,1-dimethylethyl) 5-ethyl ester,(3R)-)

• Product Name: Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-(1,1-dimethylethyl) 5-ethyl ester,(3R)-
• CAS No: 615556-99-5
• MF: C₁₇H₃₄O₅Si
• MW: 346.534367084503
• CID: 502766
• Update Time: 2026-04-29

Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-(1,1-dimethylethyl) 5-ethyl ester,(3R)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-(1,1-dimethylethyl) 5-ethyl ester,(3R)-
• (R)-tert-Butyl ethyl 3-(tert-butyldimethylsiloxy)glutarate
• 5-O-tert-butyl 1-O-ethyl (3R)-3-[tert-butyl(dimethyl)silyl]oxypentanedioate
• Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-(1,1-dimethylethyl) 5-ethyl e...
• TERT-BUTYL ETHYL (R)-3-HYDROXYGLUTARATE(TBDMS PROTECTED)
• CTK8E2818

Computed Properties

• Exact Mass: 346.21800

Experimental Properties

• Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 340.2 °C at 760 mmHg
• Flash Point: 132.6 °C
• Solubility: Almost insoluble (0.038 g/l) (25 º C),
• PSA: 61.83000
• LogP: 4.06180

Pentanedioic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-(1,1-dimethylethyl) 5-ethyl ester,(3R)- Security Information

• WGK Germany：3
• Hazard Category Code： 22
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R22